Cas no 2248306-19-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate
• CAS No: 2248306-19-4
• MF: C₁₈H₁₁F₃N₂O₅
• MW: 392.285555124283
• CID: 6235610
• PubChem ID: 165724527
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521493
• 2248306-19-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate

• Inchi： 1S/C18H11F3N2O5/c19-18(20,21)17(27)22-11-7-5-10(6-8-11)9-14(24)28-23-15(25)12-3-1-2-4-13(12)16(23)26/h1-8H,9H2,(H,22,27)
• InChI Key： HYLUTKHHWAJIEF-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 392.06200594g/mol
• Monoisotopic Mass: 392.06200594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 2-[4-(Trifluoroacetamido)Phenyl]Acetate: A Comprehensive Overview

The compound with CAS No. 2248306-19-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates an isoindole ring system and a trifluoroacetamido-substituted phenyl group. The isoindole moiety is a bicyclic structure that contributes to the molecule's stability and potential bioactivity, while the trifluoroacetamido group introduces electron-withdrawing effects that can influence its reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of small molecule inhibitors targeting specific protein kinases. The isoindole core has been shown to interact effectively with the ATP-binding pockets of these enzymes, making it a promising scaffold for therapeutic agents. Additionally, the trifluoroacetamido phenyl group enhances the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. These properties make CAS No. 2248306-19-4 a valuable tool in the design of next-generation kinase inhibitors for treating various cancers and inflammatory diseases.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoroacetamido)phenyl]acetate involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both academic and industrial applications. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), has further enhanced the reliability of this synthesis pathway.

In terms of spectroscopic analysis, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated aromatic system. Its NMR spectra reveal characteristic signals corresponding to the isoindole protons and the trifluoroacetamido group, providing critical insights into its molecular conformation. Furthermore, mass spectrometry data confirms the molecular weight and structural integrity of CAS No. 2248306-19-4, making it a well-characterized entity for further experimental studies.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have demonstrated its ability to bind to target proteins with high affinity, while quantum mechanical calculations have provided detailed information about its electronic structure and reactivity. These computational approaches complement experimental findings and accelerate the development of novel drug candidates based on this scaffold.

Looking ahead, CAS No. 2248306-19-4 represents a significant advancement in chemical synthesis and drug design. Its unique combination of structural features positions it as a versatile building block for creating bioactive molecules with potential applications in oncology, immunology, and beyond. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make a lasting impact on the field of medicinal chemistry.